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Compound of Interest

Compound Name: Benzo-15-crown-5-ether

Cat. No.: B077314

Introduction

Phase Transfer Catalysis (PTC) is a powerful synthetic methodology that facilitates reactions
between reactants located in different immiscible phases, such as a solid or aqueous phase
and an organic phase.[1][2] This technique is invaluable in organic synthesis for overcoming
the mutual insolubility of reagents, often leading to milder reaction conditions, increased
reaction rates, and higher yields.[1] Crown ethers, a class of macrocyclic polyethers, are highly
effective phase transfer catalysts due to their unique ability to selectively complex with metal
cations.[3][4]

Benzo-15-crown-5 is a specific crown ether characterized by a 15-membered ring containing
five oxygen atoms, with a benzene ring fused to its structure. The cavity size of the 15-crown-5
ring is particularly well-suited for complexing with sodium (Na*) cations.[3][5] The benzo group
imparts increased lipophilicity and rigidity to the molecule, enhancing its solubility and stability
in organic solvents.[5] These properties make Benzo-15-crown-5 an effective catalyst for
transporting ionic reagents from an aqueous or solid phase into an organic phase where the
reaction can proceed efficiently.[6][7]

Mechanism of Action

The catalytic activity of Benzo-15-crown-5 is rooted in its ability to form a stable complex with
an alkali metal cation (M*), such as Na* or K*. This process effectively solubilizes the cation in
the organic phase. To maintain charge neutrality, the corresponding anion (X~) is "dragged"
from the aqueous or solid phase into the organic medium.[1]
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In the organic phase, the anion is poorly solvated and shielded from its counter-ion by the bulky
crown ether complex. This results in a highly reactive, or "naked," anion that can readily
participate in the desired organic reaction (e.qg., nucleophilic substitution).[5] After the reaction,
the free crown ether is regenerated and returns to the interface to begin another catalytic cycle.

[5]
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Mechanism of Phase Transfer Catalysis with Benzo-15-crown-5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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